
An In-depth Technical Guide on the Molecular
Weight and Mass of Butylcyclooctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butylcyclooctane

Cat. No.: B100280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and mass of

butylcyclooctane, a saturated hydrocarbon. The document outlines the theoretical

calculations, and presents the data in a structured format for clarity and ease of comparison.

Molecular Identity
Butylcyclooctane is an alkyl-substituted cycloalkane. Its chemical structure consists of a

cyclooctane ring bonded to a butyl group.

Molecular Formula: C₁₂H₂₄

Structure: The molecule is represented by a butyl group attached to an eight-membered

carbon ring.

Molecular Weight and Mass Data
The molecular weight and mass of a compound are fundamental properties. The molecular

weight is the mass of one mole of the substance, while the monoisotopic mass is the mass of a

molecule with the most abundant isotopes of its constituent elements.
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Parameter Value Unit Source

Molecular Weight 168.32 g/mol PubChem, Cheméo

168.3190 g/mol NIST WebBook

168.323 g/mol LookChem

Monoisotopic Mass 168.187800766 Da PubChem

Theoretical Calculation of Molecular Weight
The molecular weight of butylcyclooctane (C₁₂H₂₄) can be calculated from the atomic masses

of its constituent elements, carbon and hydrogen. The average atomic mass of carbon is

approximately 12.011 amu, and for hydrogen, it is approximately 1.008 amu.

Calculation:

Mass of Carbon = 12 atoms × 12.011 amu/atom = 144.132 amu

Mass of Hydrogen = 24 atoms × 1.008 amu/atom = 24.192 amu

Total Molecular Weight = 144.132 amu + 24.192 amu = 168.324 amu

This calculated value is consistent with the experimentally derived molecular weights.

Experimental Determination of Molecular Mass
Mass spectrometry is the primary analytical technique used to determine the molecular mass of

a compound. The following workflow outlines a typical procedure for this determination.
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Sample Preparation

Mass Spectrometry Analysis

Data Processing

Results

Butylcyclooctane Sample

Dissolve in a
volatile solvent

Ionization
(e.g., EI, ESI)

Mass Analyzer
(e.g., Quadrupole, TOF)
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Mass Spectrum Generation
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(m/z ratio determination)

Molecular Mass
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Synthesis & Purification

Structural Characterization

Structure Validation

Further Applications

Chemical Synthesis Purification

Molecular Weight
Determination (MS)

Spectroscopic Analysis
(NMR, IR)

Elemental Analysis

Structure Confirmation

Drug Development

Material Science
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[https://www.benchchem.com/product/b100280#butylcyclooctane-molecular-weight-and-
mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b100280?utm_src=pdf-body-img
https://www.benchchem.com/product/b100280#butylcyclooctane-molecular-weight-and-mass
https://www.benchchem.com/product/b100280#butylcyclooctane-molecular-weight-and-mass
https://www.benchchem.com/product/b100280#butylcyclooctane-molecular-weight-and-mass
https://www.benchchem.com/product/b100280#butylcyclooctane-molecular-weight-and-mass
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100280?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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